Cas no 76596-54-8 (2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one)

• Product Name: 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one
• CAS No: 76596-54-8
• MF: C₅H₃Br₂NO₂
• MW: 268.890819787979
• MDL: MFCD30593065
• CID: 537508
• PubChem ID: 13626973
• Update Time: 2025-04-19

2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(3-bromo-5-isoxazolyl)-
• 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethanone
• 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one
• 2-BROMO-1-(3-BROMOISOXAZOL-5-YL)ETHAN-1-ONE
• BDA59654
• 76596-54-8
• ZIEZUMAWBZSIDK-UHFFFAOYSA-N
• 3-Bromo-5-(bromoacetyl)isoxazole
• 2-bromo-1-(3-bromoisoxazol-5-yl)ethanone
• DTXSID60545341
• MFCD30593065
• SCHEMBL6074169
• 2-Bromo-1-(3-bromo-isoxazol-5-yl)-ethanone
• EN300-260271
• E79747
• 5-bromoacetyl-3-bromoisoxazole

• MDL： MFCD30593065
• Inchi： 1S/C5H3Br2NO2/c6-2-3(9)4-1-5(7)8-10-4/h1H,2H2
• InChI Key： ZIEZUMAWBZSIDK-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC(=NO1)Br)=O

Computed Properties

• Exact Mass: 266.85299
• Monoisotopic Mass: 266.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1